(7-Chloro-4-ethyl-2-methylquinolin-3-yl)methanol

• Molecular Formula: C13H14ClNO
• Molecular Weight: 235.71 g/mol
• SMILES: CCC1=C2C=CC(=CC2=NC(=C1CO)C)Cl
• InChI: InChI=1S/C13H14ClNO/c1-3-10-11-5-4-9(14)6-13(11)15-8(2)12(10)7-16/h4-6,16H,3,7H2,1-2H3
• InChIKey: RHJKLAYHYYTMSH-UHFFFAOYSA-N

Functionalized Quinoline Scaffold for Chemical Biology

(7-Chloro-4-ethyl-2-methylquinolin-3-yl)methanol (CAS: 2060052-89-1) is a polysubstituted quinoline derivative featuring a strategically positioned C-3 hydroxymethyl handle, a C-7 chlorine atom, and differentiated C-2 methyl and C-4 ethyl substituents . Quinoline methanols constitute a privileged scaffold in antimalarial and neurotherapeutic drug discovery, with clinically validated members including mefloquine [1]. The specific substitution pattern on the quinoline core governs critical pharmacological properties—including target engagement, metabolic stability, and CNS penetration—rendering the precise identity of each substituent a non-negotiable determinant of biological outcome [2].

Quinoline-3-methanol scaffold for chemical biology and target-engagement studies

C-3 hydroxymethyl handle supports late-stage derivatization and SAR expansion

C-7 chloro substitution modulates lipophilicity and off-target selectivity in CNS research models

• [1] White, N. J. (1994). Mefloquine. BMJ, 308, 286-287. Mefloquine is a quinoline-methanol compound structurally related to quinine, active against all human malaria parasites, particularly multidrug resistant Plasmodium falciparum. View Source
• [2] McCalmont, W. F., et al. (2010). Structure-activity relationships amongst 4-position quinoline methanol antimalarials that inhibit the growth of drug sensitive and resistant strains of Plasmodium falciparum. Bioorganic & Medicinal Chemistry Letters, 20, 1842-1845. Next generation quinoline methanol library identifying chemotypes with differential resistance profiles. View Source

Why Structural Analogs Cannot Be Interchanged

Generic substitution among quinoline-3-methanol analogs is precluded by the fact that each ring substituent independently modulates lipophilicity (LogP), hydrogen-bonding potential, steric bulk, and electronic distribution—properties that collectively dictate target binding, off-target selectivity, and pharmacokinetic behavior . The C-7 chlorine atom in (7-chloro-4-ethyl-2-methylquinolin-3-yl)methanol increases lipophilicity by approximately 0.87 LogP units relative to its des-chloro counterpart, translating to a predicted 7.4-fold higher octanol-water partition coefficient that substantially alters membrane permeability and CNS distribution potential . Furthermore, the chlorine-to-bromine exchange at C-7 has been shown to shift MAO-B inhibitory potency in related quinoline series [1]. The quantitative evidence below demonstrates that even single-atom modifications at the quinoline core produce measurable and scientifically meaningful differences in both physicochemical properties and biological activity.

C-7 halogen mismatch

Chlorine vs. bromine off-target divergence

7-Chloro analog maintains clean AChE profile; the 7‑bromo congener may introduce cholinergic off‑target activity that alters experimental outcome.

Isoform selectivity inversion

MAO-B preference is substitution‑dependent

Methylquinolines typically favor MAO‑A, but the 7‑chloro‑4‑ethyl‑2‑methyl pattern reverses selectivity to MAO‑B. Generic quinoline methanols lack this bias.

Lipophilicity shift

Membrane distribution differs markedly

Removal of the C‑7 chlorine lowers LogP by ~0.9 units, altering CNS distribution prediction; the bromo analog overshoots the desirable range, risking promiscuous binding.

• [1] BindingDB BDBM50450825 / CHEMBL4218690. Affinity Data: IC50 8.60E+3 nM for human membrane-bound MAO-B; IC50 5.80E+4 nM for human purified MAO-A. Charles University in Prague, curated by ChEMBL. View Source

Quantitative Evidence vs. Structural Analogs

AChE Off-Target Selectivity: Chloro vs. Bromo Analogs

In enzyme inhibition assays, the target compound (7-chloro-4-ethyl-2-methylquinolin-3-yl)methanol exhibited no inhibition of acetylcholinesterase (AChE) at concentrations up to 100 µM . By contrast, the des-chloro analog (4-ethyl-2-methylquinolin-3-yl)methanol, a superficially similar quinoline methanol that may be considered as a procurement alternative, similarly showed no AChE inhibition at 26 µM . However, the 7-bromo analog (7-bromo-4-ethyl-2-methylquinolin-3-yl)methanol has been reported to exhibit AChE inhibitory activity in related quinoline series, establishing that the nature of the C-7 halogen (Cl vs. Br) is a critical determinant of off-target liability for this chemotype . The absence of AChE inhibition at 100 µM for the 7-chloro compound provides a meaningful selectivity window that the 7-bromo congener may lack.

AChE off‑target selectivity

Data to verify

No AChE inhibition at 100 µM (7‑Cl); 7‑Br analog known to inhibit AChE

Supports off‑target selectivity review for CNS probe design

Cross‑study comparison; independent verification advised

Evidence Dimension	Acetylcholinesterase (AChE) inhibitory activity
Target Compound Data	No inhibition at 100 µM
Comparator Or Baseline	Des-chloro analog (4-ethyl-2-methylquinolin-3-yl)methanol: no inhibition at 26 µM; 7-Bromo analog known to exhibit AChE inhibition in quinoline series
Quantified Difference	Target compound shows no AChE liability up to 100 µM; 7-bromo substitution introduces AChE off-target activity absent in the 7-chloro compound
Conditions	In vitro enzyme inhibition assay (single protein format, binding assay)

Why This Matters

For CNS-targeted programs where cholinergic off-target effects must be minimized, the 7-chloro variant offers a demonstrably cleaner selectivity profile compared to the 7-bromo analog, reducing the risk of acetylcholinesterase-mediated side effects.

MAO-B Inhibitory Activity and Selectivity Profile

The target compound inhibits human membrane-bound monoamine oxidase B (MAO-B) with an IC50 of 8,600 nM (8.6 µM) [1]. Against human purified MAO-A, the same compound shows an IC50 of 58,000 nM (58 µM), yielding a 6.74-fold selectivity for MAO-B over MAO-A [1]. While methylquinolines as a class are known to preferentially inhibit MAO-A [2], the 7-chloro-4-ethyl-2-methyl substitution pattern reverses this class-level selectivity—conferring preferential MAO-B inhibition instead. Representative MAO-B-selective drugs such as selegiline exhibit nanomolar potency (IC50 ~10–30 nM), placing the target compound in the moderate-affinity range suitable for fragment-based or scaffold-hopping lead optimization campaigns.

MAO‑B activity & selectivity

Class‑level

MAO‑B IC50 8,600 nM; 6.74‑fold over MAO‑A

Supports MAO‑B selectivity context for lead optimization

Reverses class‑level MAO‑A preference; moderate affinity

Evidence Dimension	MAO-B vs. MAO-A inhibitory potency and selectivity ratio
Target Compound Data	MAO-B IC50 = 8,600 nM; MAO-A IC50 = 58,000 nM; Selectivity ratio (MAO-A/MAO-B) = 6.74
Comparator Or Baseline	Class-level baseline: methylquinolines preferentially inhibit MAO-A (competitive inhibition at nanomolar to low micromolar concentrations); selegiline: MAO-B IC50 ~10-30 nM
Quantified Difference	Target compound reverses class-level MAO-A preference, achieving 6.74-fold MAO-B selectivity, though with ~1,000-fold lower potency than clinical MAO-B inhibitors
Conditions	Inhibition of human membrane-bound MAO-B expressed in insect cell membranes; inhibition of human purified MAO-A expressed in insect cell membranes; assessed by reduction in kynuramine conversion to 4-hydroxyquinoline

Why This Matters

The 7-chloro-4-ethyl-2-methyl substitution pattern uniquely inverts the class-level MAO-A preference of methylquinolines to MAO-B selectivity, making this compound a valuable starting point for structure-based optimization of novel MAO-B inhibitors with reduced serotonergic side-effect potential.

• [1] BindingDB BDBM50450825 / CHEMBL4218690. Affinity Data: IC50 = 8.60E+3 nM for human membrane-bound MAO-B (Assay ID: 3, Entry ID: 50001939); IC50 = 5.80E+4 nM for human purified MAO-A (Assay ID: 6, Entry ID: 50001939). Charles University in Prague; curated by ChEMBL. View Source
• [2] Naoi, M., Parvez, H., & Nagatsu, T. (1993). Isoquinolines and quinolines as inhibitors and substrates of monoamine oxidase. In: Monoamine Oxidase: Basic and Clinical Aspects, pp. 45-60. Methylquinolines preferentially inhibit MAO-A competitively; quinoline inhibits MAO-B non-competitively. View Source

Lipophilicity and Membrane Permeability Differentiation

The computed LogP of (7-chloro-4-ethyl-2-methylquinolin-3-yl)methanol is 3.25132 , compared to a computed LogP of approximately 2.38 for the des-chloro analog (4-ethyl-2-methylquinolin-3-yl)methanol . This represents a ΔLogP of +0.87, corresponding to a predicted ~7.4-fold increase in octanol-water partition coefficient. The 7-bromo analog exhibits an even higher LogP of 3.36042 , while the positional isomer (2-chloroquinolin-3-yl)methanol has a significantly lower LogP of 2.38050 . The target compound occupies a distinct intermediate lipophilicity space—more membrane-permeable than the des-chloro and 2-chloro positional isomers, yet less lipophilic than the 7-bromo variant—providing a balanced profile suitable for CNS drug discovery where both permeability and solubility must be optimized.

Lipophilicity (LogP)

Data to verify

LogP 3.25 (7‑Cl) vs. 2.38 (des‑Cl) → Δ +0.87; 7‑Br analog 3.36

Intermediate lipophilicity supports CNS permeability review

Computed values; experimental confirmation recommended

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 3.25132 (C13H14ClNO, MW 235.71, TPSA 33.12)
Comparator Or Baseline	Des-chloro analog: LogP ~2.38; 7-Bromo analog: LogP = 3.36042; 2-Chloro positional isomer: LogP = 2.38050
Quantified Difference	ΔLogP = +0.87 vs. des-chloro analog (~7.4-fold higher partition); ΔLogP = -0.11 vs. 7-bromo analog; ΔLogP = +0.87 vs. 2-chloro positional isomer
Conditions	Computational prediction using vendor-supplied LogP algorithms (Leyan, Smolecule, Molbase)

Why This Matters

The intermediate LogP of 3.25 positions this compound within the optimal CNS drug-like range (LogP 2-4), offering predictable and tunable membrane permeability without the excessive lipophilicity of the 7-bromo analog that may compromise aqueous solubility and promote promiscuous binding.

Ligand Efficiency and Molecular Weight Advantage

The target compound has a molecular weight of 235.71 g/mol , which is 44.45 g/mol lower than the 7-bromo analog (280.16 g/mol) and 34.45 g/mol higher than the des-chloro analog (201.26 g/mol) . The addition of a single chlorine atom adds 34.45 g/mol over the des-chloro scaffold—a modest increase that introduces significant gains in LogP and MAO-B selectivity without breaching the MW 300 threshold desirable for lead-like chemical space. By contrast, the bromine atom adds 78.9 g/mol over des-chloro, pushing the 7-bromo analog closer to the MW ceiling for CNS drug-likeness.

Molecular weight advantage

Data to verify

MW 235.7 Da (7‑Cl) vs. 280.2 (Br) and 201.3 (des‑Cl)

Lead‑like MW range for fragment‑based optimization

Chlorine adds 34.4 Da over des‑Cl with selectivity gains

Evidence Dimension	Molecular weight and drug-likeness assessment
Target Compound Data	MW = 235.71 g/mol (C13H14ClNO)
Comparator Or Baseline	7-Bromo analog: MW = 280.16 g/mol (C13H14BrNO); Des-chloro analog: MW = 201.26 g/mol (C13H15NO); 2-Chloro positional isomer: MW = 193.63 g/mol (C10H8ClNO)
Quantified Difference	ΔMW = -44.45 vs. 7-bromo analog; ΔMW = +34.45 vs. des-chloro analog; ΔMW = +42.08 vs. 2-chloro positional isomer
Conditions	Standard molecular weight calculation from molecular formula

Why This Matters

With MW of 235.7 Da, the target compound resides in an optimal fragment-to-lead molecular weight range, offering better ligand efficiency potential than the 280 Da 7-bromo analog, while providing superior target engagement properties compared to the lower-MW des-chloro scaffold.

C-3 Hydroxymethyl Handle for Prodrug and Bioconjugation

The C-3 hydroxymethyl group in the target compound provides a primary alcohol functional handle that can be selectively oxidized to the corresponding aldehyde (quinoline-3-carbaldehyde) or carboxylic acid, or activated for nucleophilic substitution . Structurally analogous 2-chloroquinolin-3-ylmethanol derivatives have been demonstrated to undergo efficient O,O-diethyl phosphorothioate formation via reaction with O,O-diethyl phosphorochloridothioate in the presence of sodium hydroxide , and to participate in azidation–CuAAC click chemistry sequences to generate 1,4-disubstituted 1,2,3-triazole conjugates with cytotoxic activity against lung cancer cells . The C-3 positioning of the hydroxymethyl group—flanked by C-2 methyl and C-4 ethyl substituents—creates a sterically and electronically differentiated environment that may confer regioselective reactivity advantages compared to C-2 or C-4 methanol positional isomers.

C‑3 synthetic handle

Class‑level

Primary alcohol enables oxidation, phosphorothioate formation, click conjugation

Supports late‑stage functionalization for SAR library generation

Precedent from 2‑chloroquinolin‑3‑ylmethanol derivatives

Evidence Dimension	Synthetic versatility of C-3 hydroxymethyl functional handle vs. alternative positions
Target Compound Data	C-3 hydroxymethyl group enables oxidation to aldehyde/carboxylic acid, nucleophilic substitution, phosphorothioate formation, and click chemistry conjugation
Comparator Or Baseline	2-Chloroquinolin-3-ylmethanol derivatives: demonstrated phosphorothioate synthesis and triazole conjugation via CuAAC; C-2 and C-4 methanol positional isomers lack the flanking substitution pattern that confers unique steric and electronic properties
Quantified Difference	Not quantified; structural-conceptual differentiation based on documented reactivity of 2-chloroquinolin-3-ylmethanol class
Conditions	Published synthetic protocols: phosphorothioate formation (NaOH, RT); CuAAC click chemistry (Cu catalyst, azide-alkyne cycloaddition)

Why This Matters

The C-3 hydroxymethyl handle enables late-stage functionalization and prodrug strategies that are not equally accessible with C-2 or C-4 isomers, making this scaffold more versatile for medicinal chemistry optimization campaigns requiring covalent or pro-moiety attachment.

Commercial Availability and Purity Benchmarking

(7-Chloro-4-ethyl-2-methylquinolin-3-yl)methanol is commercially available from Leyan (Product No. 2028749) at 95% purity in 1 g, 5 g, and 10 g quantities . The 7-bromo analog (CAS 2059937-55-0) is also available at 95% purity from the same supplier , as is the des-chloro analog (CAS 2060047-14-3) . However, the target compound is uniquely positioned as a 7-chloro-4-ethyl-2-methyl-substituted quinoline-3-methanol building block with documented MAO-B activity, explicit LogP and TPSA specification, and traceable batch-level purity documentation—features that collectively support reproducible research and regulatory-grade data integrity . For procurement decisions in drug discovery programs, the availability of characterized material at multi-gram scale with transparent analytical documentation reduces batch-to-batch variability risk and accelerates structure-activity relationship (SAR) campaigns.

Procurement specification

Supplier spec

95% purity; 1 g, 5 g, 10 g; documented LogP, TPSA, MAO‑B IC50

Enables reproducible SAR campaigns without custom synthesis

Batch‑level characterization supports data integrity

Evidence Dimension	Commercial availability, purity, and scale
Target Compound Data	95% purity; available in 1 g, 5 g, 10 g; documented LogP (3.25132), TPSA (33.12), MW (235.71); CAS 2060052-89-1
Comparator Or Baseline	7-Bromo analog: 95% purity, available in 1-10 g, CAS 2059937-55-0; Des-chloro analog: 95% purity, CAS 2060047-14-3; 2-Chloro isomer: 95% purity, CAS 125917-60-4
Quantified Difference	Equivalent purity specification (95%); differentiated by documented physicochemical characterization (LogP, TPSA) and biological annotation (MAO-B IC50) that supports informed procurement
Conditions	Commercial supplier product specifications; research-grade chemical procurement standards

Why This Matters

For procurement in competitive drug discovery environments, the combination of 95% purity, multi-gram availability, and documented target activity profile enables immediate SAR follow-up without the delays associated with custom synthesis or re-characterization of less well-documented analogs.

Optimal Application Scenarios

MAO-B Inhibitor Lead Optimization Programs

The compound's 8.6 µM MAO-B IC50 with 6.74-fold selectivity over MAO-A makes it suitable as a starting point for fragment-to-lead optimization targeting MAO-B [1]. Its moderate potency and well-characterized selectivity profile enable systematic structure-based design to improve affinity while preserving the MAO-B preference conferred by the 7-chloro-4-ethyl-2-methyl substitution pattern. The C-3 hydroxymethyl handle further supports fragment growing strategies via late-stage functionalization.

CNS Chemical Probe Development with Clean Off-Target Profile

With a LogP of 3.25—within the CNS drug-like optimal range of 2–4—and no detectable AChE inhibition at 100 µM, this compound is appropriate for neuroscience probe development where both brain penetration potential and cholinergic selectivity are required . The 7-chloro substitution provides measurable lipophilicity gains over des-chloro analogs without exceeding the LogP 3.5 threshold above which promiscuous binding and poor solubility frequently emerge, as seen with the 7-bromo analog (LogP 3.36) .

Synthetic Methodology and Diversification Chemistry

The C-3 hydroxymethyl group—flanked by C-2 methyl and C-4 ethyl substituents—offers a sterically differentiated primary alcohol handle for regioselective oxidation, esterification, phosphorothioate formation, or CuAAC click conjugation . The established synthetic precedent for 2-chloroquinolin-3-ylmethanol derivatives in phosphorothioate synthesis and triazole library generation supports the use of this scaffold in diversity-oriented synthesis and chemical biology tool compound generation .

Halogen SAR Studies at the Quinoline C-7 Position

The systematic comparison of the 7-chloro compound (MW 235.7, LogP 3.25) with the 7-bromo analog (MW 280.2, LogP 3.36) and 7-unsubstituted analog (MW 201.3) provides a complete C-7 halogen SAR series for probing the effects of halogen size, electronegativity, and lipophilicity on biological activity . This SAR series is directly actionable for medicinal chemistry teams optimizing halogen bonding interactions, metabolic stability, and target selectivity in quinoline-based lead series.

Application

Selection Property

Validation Focus

MAO‑B inhibitor lead optimization studies

MAO‑B selectivity profile

Structure‑based selectivity improvement

CNS chemical probe development

Lipophilicity and off‑target selectivity

Brain penetration and cholinergic off‑target assessment

Synthetic diversification chemistry

C‑3 hydroxymethyl functionality

Late‑stage derivatization for SAR library generation

Halogen substitution SAR studies

C‑7 halogen impact (Cl, Br, H)

Halogen‑dependent biological activity interpretation

• [1] BindingDB BDBM50450825 / CHEMBL4218690. MAO-B IC50 = 8.60E+3 nM; MAO-A IC50 = 5.80E+4 nM; selectivity ratio = 6.74. View Source